
Application Notes and Protocols for Lithium
Metaborate Fusion in XRF Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium metaborate

Cat. No.: B077498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the lithium metaboror-fusion method for X-ray

Fluorescence (XRF) analysis. It includes comprehensive application notes, experimental

protocols, and quantitative data to guide researchers, scientists, and drug development

professionals in the effective application of this sample preparation technique.

Introduction to Lithium Borate Fusion for XRF
Analysis
X-ray Fluorescence (XRF) spectrometry is a non-destructive analytical technique used to

determine the elemental composition of a wide variety of materials. However, the accuracy of

XRF analysis is highly dependent on the quality of sample preparation. The lithium borate

fusion method is a robust sample preparation technique that eliminates common issues such

as particle size and mineralogical effects, leading to highly accurate and precise analytical

results.[1][2][3]

The fundamental principle of this method is the dissolution of a sample in a molten lithium

borate flux at high temperatures (typically 1000-1200°C).[4][5] This process creates a

homogeneous, amorphous glass disc (also referred to as a fused bead) that is an ideal

representation of the sample for XRF analysis.[4][6] This technique is widely applicable to a

range of materials including ceramics, cements, geological samples, metals, and environmental

samples.[1][4]
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Principles of Flux Selection: Lithium Metaborate and
Lithium Tetraborate
The choice of flux is critical for the successful dissolution of the sample. The two most common

fluxes used in borate fusion are lithium metaborate (LiBO₂) and lithium tetraborate (Li₂B₄O₇).

[1]

Lithium Metaborate (LiBO₂): A basic flux with a melting point of approximately 845°C.[7][8]

It is highly effective for dissolving acidic oxides such as silica (SiO₂) and other acidic

compounds.[7][8]

Lithium Tetraborate (Li₂B₄O₇): An acidic flux with a higher melting point of around 925°C.[8] It

is used for dissolving basic oxides like calcium oxide (CaO) and magnesium oxide (MgO).[8]

[9]

In practice, mixtures of lithium metaborate and lithium tetraborate are often used to create a

eutectic flux with a lower melting point and the ability to dissolve a wider range of materials.[5]

[7] The optimal flux composition depends on the acidity or basicity of the sample.

Quantitative Data and Flux Selection Guide
The selection of the appropriate flux and the sample-to-flux ratio are critical parameters that

influence the quality of the fused bead and the accuracy of the analytical results. The following

tables provide a summary of common flux compositions and recommended sample-to-flux

ratios for various applications.

Table 1: Common Lithium Borate Flux Compositions and Their Applications
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Flux Composition
(Li₂B₄O₇ : LiBO₂)

Melting Point (°C)
Primary
Applications

Reference

100% LiBO₂ 845

Acidic oxides (e.g.,

SiO₂), wet chemistry

applications

[7][8]

66% : 34% 875

Alumino-silicates,

calcareous

refractories

[8][10]

50% : 50% ~875

General purpose,

neutral samples,

alumina

[7][8][10]

35.3% : 64.7% 825

Universal flux for

alumino-silicates, iron

ore, cement, mineral

sands, nickel

[7][10]

100% Li₂B₄O₇ 925

Basic oxides (e.g.,

CaO, MgO), samples

with high limestone

content

[8][9]

Table 2: Recommended Sample-to-Flux Ratios for Different Materials
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Sample
Type

Sample
Weight (g)

Flux Weight
(g)

Sample-to-
Flux Ratio

Flux
Compositio
n

Reference

Cement 0.6000 6.0000 1:10

49.75%

Li₂B₄O₇ /

49.75%

LiBO₂ /

0.50% LiBr

[11]

Cement &

Raw

Materials

1.250 10.000 1:8

66% Li₂B₄O₇

/ 34% LiBO₂

+ 0.2% LiBr

[12]

Iron Ore Varies Varies 1:10.3
50% Li₂B₄O₇

/ 50% LiBO₂
[13]

Geological

Materials

(Rocks,

Minerals)

3.5 7.0 1:2 Li₂B₄O₇ [14]

Aluminosilicat

es and Sand
Varies Varies Varies

Lithium

Borate

(specific

composition

not stated)

[15]

Feldspars

and Silicate

Glass

~1.0 ~10.0 1:10
Li₂B₄O₇ with

0.5 wt% LiI
[16]

Experimental Protocols
This section provides detailed protocols for the lithium borate fusion method. The general

workflow is followed by specific examples for cement and geological samples.

General Experimental Workflow
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The following diagram illustrates the major steps involved in the lithium borate fusion process

for XRF analysis.

General Workflow for Lithium Borate Fusion

Sample & Flux Preparation

Fusion Process

Analysis

1. Sample Grinding
(to <75 µm)

2. Sample Ignition
(optional, to remove volatiles)

3. Weighing
(Sample, Flux, Additives)

4. Mixing
(in Pt crucible)

5. Heating & Melting
(in fusion machine)

6. Agitation
(to homogenize the melt)

7. Pouring
(into Pt mold)

8. Cooling
(to form a glass disc)

9. XRF Analysis
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Click to download full resolution via product page

Caption: General workflow of the lithium borate fusion method.

Detailed Protocol for Cement Analysis
This protocol is adapted from a universal borate fusion methodology for cement and raw

materials.[11]

Materials and Reagents:

Sample: Cement or cement raw material, finely ground.

Flux: 49.75% Lithium Tetraborate / 49.75% Lithium Metaborate / 0.50% Lithium Bromide

(LiT/LiM/LiBr).

Platinum/Gold (95%/5%) crucibles and molds.

Automated fusion machine.

Vortex mixer.

Analytical balance (± 0.0001 g).

Procedure:

Ignition: Ignite the finely ground sample at 950°C for 2 hours to remove volatile components.

[12]

Weighing: Accurately weigh 0.6000 g (± 0.0001 g) of the ignited sample into a clean Pt/Au

crucible.

Add 6.0000 g (± 0.0003 g) of the LiT/LiM/LiBr flux to the crucible.

Mixing: Mix the sample and flux thoroughly using a vortex mixer.

Fusion:

Place the crucible in the automated fusion machine.
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Set the fusion temperature to 1025°C.

The fusion program should include a heating step of approximately 13 minutes.

Casting and Cooling:

The molten mixture is automatically poured into a 32 mm diameter Pt/Au mold.

Cool the bead with forced air for 5 minutes until a solid, crack-free glass disc is formed.

Analysis: Analyze the resulting glass disc using a WDXRF spectrometer.

Detailed Protocol for Geological Sample Analysis
This protocol is based on a method for the analysis of major and trace elements in rocks and

minerals.[14]

Materials and Reagents:

Sample: Rock or mineral, finely powdered.

Flux: Spec-pure dilithium tetraborate (Li₂B₄O₇).

Graphite crucibles.

Muffle furnace.

Plastic mixing jar with a plastic ball.

Procedure:

Weighing and Mixing:

Weigh 3.5 g of the powdered rock sample and 7.0 g of lithium tetraborate flux into a plastic

mixing jar.

Add a plastic ball and mix for ten minutes.

Fusion:
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Transfer the mixed powder into a graphite crucible.

Preheat a muffle furnace to 1000°C.

Place the crucibles in the preheated furnace.

The fusion process takes approximately 5 minutes from the time the furnace returns to

1000°C.

Casting and Cooling:

Carefully remove the crucibles from the furnace.

Allow the molten mixture to cool and solidify within the graphite crucible, forming a glass

bead.

Analysis: The resulting fused bead can be directly analyzed by XRF.

Logical Relationships in Flux Selection
The choice of an appropriate flux is a critical decision in the fusion process. The following

diagram illustrates the logical relationship between sample type and flux selection.
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Flux Selection Logic

Sample Type

Acidic Oxides
(e.g., SiO2)

Basic Oxides
(e.g., CaO, MgO)

Neutral/Mixed Oxides
(e.g., Al2O3, Alumino-silicates)

Use Basic Flux
(e.g., 100% LiBO2 or high LiBO2 mix)

dissolves in

Use Acidic Flux
(e.g., 100% Li2B4O7 or high Li2B4O7 mix)

dissolves in

Use Mixed Flux
(e.g., 50:50 or 66:34 Li2B4O7:LiBO2)

dissolves in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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